Cas no 1481839-68-2 (N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide)

• Product Name: N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide
• CAS No: 1481839-68-2
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• CID: 5209683
• PubChem ID: 64554324
• Update Time: 2025-06-09

N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[1-(4-piperidinyl)-1H-pyrazol-4-yl]-
• N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide

• Inchi： 1S/C11H18N4O2S/c16-18(17,11-1-2-11)14-9-7-13-15(8-9)10-3-5-12-6-4-10/h7-8,10-12,14H,1-6H2
• InChI Key： PIDAHYLTQCNIAM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN(C3CCNCC3)N=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide

Comprehensive Overview of N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide (CAS No. 1481839-68-2)

N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide (CAS No. 1481839-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring, a pyrazole moiety, and a cyclopropanesulfonamide group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

The compound's CAS number 1481839-68-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its molecular structure exhibits high specificity, which is essential for interactions with biological targets. Recent studies highlight the growing demand for sulfonamide derivatives in medicinal chemistry, as they often demonstrate enhanced bioavailability and metabolic stability. This aligns with the pharmaceutical industry's focus on improving drug-like properties and reducing off-target effects.

In the context of current scientific trends, N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide is frequently discussed alongside keywords such as "small molecule inhibitors," "kinase research," and "structure-activity relationship (SAR)." These topics dominate academic searches, reflecting the compound's relevance in oncology and inflammation research. Additionally, its piperidine-pyrazole scaffold is often compared to other heterocyclic compounds in computational chemistry studies, where researchers explore virtual screening and molecular docking techniques.

From a synthetic chemistry perspective, the preparation of CAS 1481839-68-2 involves multi-step organic transformations, including cyclopropanation and sulfonylation reactions. The compound's cyclopropane ring contributes to its conformational rigidity, a desirable trait for enhancing binding affinity to protein targets. This characteristic has led to its inclusion in fragment-based drug design (FBDD) libraries, a hot topic in modern drug discovery pipelines.

Analytical characterization of N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's purity and stereochemical configuration—critical factors for reproducibility in biological assays. The pharmaceutical industry's increasing adoption of quality by design (QbD) principles further underscores the importance of such analytical rigor.

Environmental and safety assessments of CAS 1481839-68-2 indicate compliance with standard laboratory handling protocols. While not classified as hazardous under current regulations, proper storage conditions (typically -20°C under inert atmosphere) are recommended to maintain stability. This aligns with broader industry movements toward green chemistry and sustainable research practices.

The patent landscape surrounding this compound reveals active investigation across multiple jurisdictions, particularly in applications related to immune modulation and cell proliferation control. Such intellectual property activity signals its commercial potential, coinciding with market growth in specialized therapeutics. Researchers frequently search for "piperidine-pyrazole sulfonamide analogs" or "CAS 1481839-68-2 suppliers," reflecting both academic and industrial demand.

Future research directions for N-1-(piperidin-4-yl)-1H-pyrazol-4-ylcyclopropanesulfonamide may explore its pharmacokinetic profile and formulation optimization—key considerations in translational medicine. With the rise of AI-driven drug discovery, this compound serves as an excellent case study for machine learning models predicting bioactivity. Such interdisciplinary approaches represent the cutting edge of pharmaceutical innovation.